Cas no 1707584-72-2 ([3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine)

[3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine structure
1707584-72-2 structure
Product Name:[3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine
CAS No:1707584-72-2
MF:C10H9F2N3O2
MW:241.194168806076
CID:5161867
Update Time:2026-03-04

[3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • [3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine
    • Inchi: 1S/C10H9F2N3O2/c11-10(12)16-7-4-2-1-3-6(7)9-14-8(5-13)17-15-9/h1-4,10H,5,13H2
    • InChI Key: WRWZDGBZSREGFI-UHFFFAOYSA-N
    • SMILES: O1C(CN)=NC(C2=CC=CC=C2OC(F)F)=N1

[3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM509270-1g
(3-(2-(Difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methanamine
1707584-72-2 97%
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$764 2023-02-17
Ambeed
A427895-1g
(3-(2-(Difluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methanamine
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Additional information on [3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine

[3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine: A Promising Compound in Pharmaceutical Research

[3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine, with the CAS number 1707584-72-2, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and therapeutic development. Recent studies have highlighted its diverse pharmacological properties, making it a focal point for researchers aiming to address complex biological targets.

[3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine is a derivative of the 1,2,4-oxadiazole ring system, which is known for its broad biological activity. The introduction of the 2-(difluoromethoxy)phenyl moiety significantly enhances its molecular interactions, offering improved binding affinity to various receptors and enzymes. This structural modification is critical in optimizing the compound's pharmacokinetic profile and therapeutic efficacy.

Recent advancements in synthetic methodologies have enabled the efficient preparation of [3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine. Researchers have employed catalytic approaches and asymmetric synthesis techniques to achieve high yields and purity levels. These innovations are pivotal in scaling up production for preclinical and clinical applications, ensuring the compound meets the stringent quality standards required for pharmaceutical development.

One of the most compelling aspects of [3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine is its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to modulate inflammatory pathways, such as the NF-κB and MAPK signaling cascades. This property makes it a promising candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Additionally, [3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine has shown promising antitumor activity in vitro and in vivo models. Its mechanism of action involves the induction of apoptosis and the inhibition of angiogenesis, which are critical processes in cancer progression. Recent studies have also explored its potential as a radiosensitizer, enhancing the effectiveness of radiation therapy in oncology.

The compound's pharmacokinetic properties are another area of active research. Studies indicate that [3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for its potential use in therapeutic applications, as they ensure the compound reaches its target tissues in sufficient concentrations while minimizing systemic side effects.

Recent advancements in computational chemistry have further enhanced the understanding of [3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine's molecular interactions. Molecular docking studies and molecular dynamics simulations have provided insights into its binding modes with key biological targets, such as G-protein coupled receptors and kinase enzymes. These findings are crucial for the rational design of more potent and selective derivatives.

Moreover, the compound's potential applications in the field of neuropharmacology are being explored. Preliminary studies suggest that [3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine may have neuroprotective effects, making it a candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings are supported by in vitro experiments demonstrating its ability to modulate neuroinflammatory responses.

The synthesis of [3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine has also been optimized using green chemistry principles. Researchers are increasingly focusing on reducing the environmental impact of its production, which is essential for sustainable pharmaceutical development. These efforts align with global initiatives to promote eco-friendly manufacturing processes in the chemical industry.

Despite its promising properties, [3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine faces challenges in its development. One of the primary concerns is the need for further preclinical and clinical studies to validate its safety and efficacy in human trials. Additionally, optimizing its solubility and bioavailability remains a critical area for future research, as these factors can significantly influence its therapeutic potential.

Collaborative efforts between academic institutions and pharmaceutical companies are playing a vital role in advancing the research on [3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine. These partnerships are facilitating the translation of basic research into clinical applications, ensuring that the compound can be developed into a viable therapeutic option. Such collaborations are essential for addressing the complex challenges associated with drug development and bringing innovative treatments to patients.

In conclusion, [3-[2-(difluoromethyloxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine represents a significant breakthrough in medicinal chemistry. Its unique structural features and diverse pharmacological properties make it a promising candidate for the treatment of various diseases. Ongoing research is focused on optimizing its synthesis, enhancing its therapeutic potential, and ensuring its safe and effective use in clinical settings. As the field of pharmaceutical research continues to evolve, compounds like [3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine are expected to play a crucial role in the development of novel therapies for complex medical conditions.

For more information on the latest developments in the study of [3-[2-(difluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methanamine, researchers and industry professionals are encouraged to consult recent publications and participate in ongoing clinical trials. The collaborative efforts in this field are paving the way for innovative treatments that could significantly impact patient care and outcomes.

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